Cas no 1574643-80-3 (3-(6-Chloropyridine-2-carbonyl)-3,9-diazabicyclo[4.2.1]nonane hydrochloride)

• Product Name: 3-(6-Chloropyridine-2-carbonyl)-3,9-diazabicyclo[4.2.1]nonane hydrochloride
• CAS No: 1574643-80-3
• MF: C₁₃H₁₇Cl₂N₃O
• MW: 302.199580907822
• CID: 6394463
• PubChem ID: 75513741
• Update Time: 2025-05-23

3-(6-Chloropyridine-2-carbonyl)-3,9-diazabicyclo[4.2.1]nonane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(6-chloropyridine-2-carbonyl)-3,9-diazabicyclo[4.2.1]nonane hydrochloride
• 1574643-80-3
• (6-chloropyridin-2-yl)-(3,9-diazabicyclo[4.2.1]nonan-3-yl)methanone;hydrochloride
• Z1457725608
• EN300-6556752
• AKOS033360551
• 3-(6-Chloropyridine-2-carbonyl)-3,9-diazabicyclo[4.2.1]nonane hydrochloride

• Inchi： 1S/C13H16ClN3O.ClH/c14-12-3-1-2-11(16-12)13(18)17-7-6-9-4-5-10(8-17)15-9;/h1-3,9-10,15H,4-8H2;1H
• InChI Key： SZYZUGPWJDUHTN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(N2CCC3CCC(C2)N3)=O)=N1.Cl

Computed Properties

• Exact Mass: 301.0748676g/mol
• Monoisotopic Mass: 301.0748676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.2Ų

Additional information on 3-(6-Chloropyridine-2-carbonyl)-3,9-diazabicyclo[4.2.1]nonane hydrochloride

Comprehensive Overview of 3-(6-Chloropyridine-2-carbonyl)-3,9-diazabicyclo[4.2.1]nonane hydrochloride (CAS No. 1574643-80-3)

3-(6-Chloropyridine-2-carbonyl)-3,9-diazabicyclo[4.2.1]nonane hydrochloride is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a chloropyridine moiety and a diazabicyclo[4.2.1]nonane scaffold, makes it a subject of interest for drug discovery and material science applications. The compound's CAS number 1574643-80-3 serves as a critical identifier for researchers and regulatory bodies.

In recent years, the demand for novel heterocyclic compounds has surged due to their versatility in medicinal chemistry. 3-(6-Chloropyridine-2-carbonyl)-3,9-diazabicyclo[4.2.1]nonane hydrochloride exemplifies this trend, as its bicyclic framework and chloropyridine group are often associated with bioactivity. Researchers are particularly intrigued by its potential as a ligand or intermediate in the synthesis of more complex molecules targeting neurological or metabolic pathways.

The compound's hydrochloride salt form enhances its solubility, a property highly valued in drug formulation. This characteristic aligns with the growing focus on bioavailability optimization in pharmaceutical development. As the industry shifts toward green chemistry principles, the synthesis and application of 3-(6-Chloropyridine-2-carbonyl)-3,9-diazabicyclo[4.2.1]nonane hydrochloride are being reevaluated to minimize environmental impact while maintaining efficiency.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound. Its purity profile is crucial for researchers investigating structure-activity relationships (SAR) in drug design. The chloropyridine component, in particular, is a common pharmacophore in FDA-approved drugs, driving interest in this molecule's derivatives.

From a commercial perspective, CAS 1574643-80-3 represents a niche but growing segment in fine chemicals. Suppliers and contract research organizations (CROs) are increasingly stocking this compound to meet demand from academic and industrial labs exploring nitrogen-rich heterocycles. Its stability under standard storage conditions makes it practical for widespread research use.

The scientific community continues to investigate the broader applications of 3-(6-Chloropyridine-2-carbonyl)-3,9-diazabicyclo[4.2.1]nonane hydrochloride, particularly in the context of fragment-based drug discovery. Its modular structure allows for diverse chemical modifications, positioning it as a valuable building block in combinatorial chemistry approaches that dominate modern pharmaceutical research.

Quality control standards for this compound have become more stringent, reflecting the pharmaceutical industry's emphasis on impurity profiling. Advanced chromatographic methods are now routinely applied to batches of 1574643-80-3 to ensure consistency across research studies and potential clinical applications.

Environmental fate studies of similar chloropyridine derivatives have gained attention, with researchers examining biodegradation pathways and ecological impacts. While 3-(6-Chloropyridine-2-carbonyl)-3,9-diazabicyclo[4.2.1]nonane hydrochloride itself is primarily used in controlled laboratory settings, its environmental profile remains part of responsible research practices.

The compound's patent landscape reveals ongoing innovation, with several applications claiming novel synthetic routes or derivatives of 3-(6-Chloropyridine-2-carbonyl)-3,9-diazabicyclo[4.2.1]nonane hydrochloride. This intellectual property activity underscores its commercial potential in developing new therapeutic agents or specialty chemicals.

As analytical technologies advance, researchers are gaining deeper insights into the molecular interactions of 1574643-80-3. Cryo-EM and X-ray crystallography studies of similar compounds provide valuable structural information that could inform the design of more effective derivatives with improved target specificity.

In the context of global health challenges, compounds like 3-(6-Chloropyridine-2-carbonyl)-3,9-diazabicyclo[4.2.1]nonane hydrochloride represent important tools in the search for novel bioactive molecules. Its structural features are being evaluated against emerging therapeutic targets, particularly in neurological and inflammatory conditions where small molecule modulators show promise.

The compound's stability data and compatibility with various solvents make it particularly useful for high-throughput screening platforms. Pharmaceutical companies are increasingly incorporating such bicyclic scaffolds into their screening libraries to identify lead compounds for drug development programs.

Academic interest in CAS 1574643-80-3 continues to grow, with recent publications exploring its potential as a synthetic intermediate for more complex architectures. The diazabicyclo[4.2.1]nonane core presents interesting conformational constraints that can influence molecular recognition properties in biological systems.

From a regulatory standpoint, proper handling and documentation of 3-(6-Chloropyridine-2-carbonyl)-3,9-diazabicyclo[4.2.1]nonane hydrochloride follows standard laboratory safety protocols. While not classified as hazardous under normal research conditions, appropriate personal protective equipment is recommended when working with this chemical.

The future research directions for this compound likely involve exploring its structure-activity relationships in greater depth and developing more efficient synthetic methodologies. As computational chemistry tools become more sophisticated, virtual screening of 1574643-80-3 derivatives may accelerate the discovery of novel applications.